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Compound of Interest

Compound Name: Guvacine ethyl ester

Cat. No.: B2987498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Guvacine ethyl ester stock solutions for use in scientific research, particularly in studies

related to GABAergic neurotransmission and drug development.

Introduction
Guvacine ethyl ester is an alkaloid found in the betel nut and serves as a precursor in the

synthesis of GABA uptake inhibitors.[1][2][3] Its parent compound, Guvacine, is a known

inhibitor of the GABA transporter 1 (GAT1), a crucial protein responsible for the reuptake of the

inhibitory neurotransmitter GABA from the synaptic cleft.[4][5] By blocking GAT1, the

concentration of GABA in the synapse is increased, leading to enhanced inhibitory signaling.

This mechanism is a key target for the development of therapeutics for neurological disorders

such as epilepsy.

Data Presentation
The following table summarizes the key quantitative data for Guvacine ethyl ester.
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Property Value Source

Chemical Formula C₈H₁₃NO₂

Molecular Weight 155.19 g/mol

CAS Number 18513-76-3

Calculated Water Solubility

(log₁₀WS)
-0.97

Calculated Octanol/Water

Partition Coefficient (logP)
0.469

Note: The water solubility is a calculated value and should be considered as an estimate.

Experimental validation is recommended.

Experimental Protocols
Materials and Equipment

Guvacine ethyl ester (solid form)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof, anhydrous)

Phosphate-buffered saline (PBS), pH 7.4

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM DMSO Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of Guvacine ethyl ester in
DMSO. This is a common starting concentration for many in vitro experiments.

Pre-weighing Preparation: Before handling the compound, ensure that all necessary PPE is

worn. Work in a well-ventilated area or a chemical fume hood.

Weighing the Compound: Accurately weigh out 1.55 mg of Guvacine ethyl ester using a

calibrated analytical balance.

Dissolution: Transfer the weighed Guvacine ethyl ester to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Mixing: Close the tube tightly and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Storage: Store the 10 mM stock solution at -20°C for long-term storage. For short-term use,

the solution can be stored at 4°C for up to a week. Avoid repeated freeze-thaw cycles.

Protocol for Preparing a 1 M Aqueous Stock Solution
(from a DMSO stock)
For cellular assays, it is often necessary to dilute the DMSO stock into an aqueous buffer.

Thaw the Stock Solution: If the 10 mM DMSO stock solution is frozen, allow it to thaw

completely at room temperature.

Dilution: In a sterile tube, add the desired volume of the 10 mM DMSO stock solution to the

appropriate volume of pre-warmed (37°C) cell culture medium or PBS to achieve the final

desired working concentration. For example, to make a 100 µM working solution, add 10 µL

of the 10 mM stock solution to 990 µL of aqueous buffer.

Mixing: Gently mix the solution by pipetting up and down or by gentle inversion. Avoid

vigorous vortexing which can be detrimental to cells.

Immediate Use: It is recommended to prepare aqueous dilutions of Guvacine ethyl ester
immediately before use. Do not store aqueous solutions for extended periods.
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Mandatory Visualizations
GABAergic Synapse and GAT1 Inhibition
The following diagram illustrates the mechanism of GABA reuptake by the GAT1 transporter in

a GABAergic synapse and the inhibitory effect of Guvacine.
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Caption: Mechanism of GABA reuptake and inhibition by Guvacine.

Experimental Workflow: Preparing Guvacine Ethyl Ester
Stock Solution
This diagram outlines the key steps in the preparation of a Guvacine ethyl ester stock

solution.
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Caption: Workflow for stock solution preparation.

Safety and Handling
Guvacine ethyl ester is a chemical compound and should be handled with appropriate safety

precautions. A Safety Data Sheet (SDS) for Guvacine ethyl ester indicates that it is harmful if

swallowed and very toxic to aquatic life with long-lasting effects. Always wear appropriate
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personal protective equipment, including gloves, safety glasses, and a lab coat, when handling

this compound. Work in a well-ventilated area to avoid inhalation of dust or vapors. In case of

contact with skin or eyes, rinse immediately with plenty of water. Dispose of waste according to

institutional and local regulations. The product is chemically stable under standard ambient

conditions (room temperature).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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